Cas no 1783651-06-8 (1-{2-3-(propan-2-yl)phenylethyl}cyclopropan-1-amine)

• Product Name: 1-{2-3-(propan-2-yl)phenylethyl}cyclopropan-1-amine
• CAS No: 1783651-06-8
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5793287
• PubChem ID: 105455810
• Update Time: 2025-10-20

1-{2-3-(propan-2-yl)phenylethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1756618
• 1-{2-[3-(propan-2-yl)phenyl]ethyl}cyclopropan-1-amine
• 1783651-06-8
• 1-{2-3-(propan-2-yl)phenylethyl}cyclopropan-1-amine

• Inchi： 1S/C14H21N/c1-11(2)13-5-3-4-12(10-13)6-7-14(15)8-9-14/h3-5,10-11H,6-9,15H2,1-2H3
• InChI Key： JBENFLYNWBJQCE-UHFFFAOYSA-N
• SMILES： NC1(CCC2C=CC=C(C(C)C)C=2)CC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1-{2-3-(propan-2-yl)phenylethyl}cyclopropan-1-amine

Recent Advances in the Study of 1-{2-3-(propan-2-yl)phenylethyl}cyclopropan-1-amine (CAS: 1783651-06-8): A Comprehensive Research Brief

The compound 1-{2-3-(propan-2-yl)phenylethyl}cyclopropan-1-amine (CAS: 1783651-06-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine moiety and isopropyl-substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's interaction with central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that 1-{2-3-(propan-2-yl)phenylethyl}cyclopropan-1-amine exhibits selective affinity for serotonin and dopamine receptors, which may underlie its potential as a modulator of mood and cognitive functions. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map its binding interactions, providing a structural basis for its activity.

In addition to its CNS applications, recent work has explored the compound's utility in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-{2-3-(propan-2-yl)phenylethyl}cyclopropan-1-amine exhibit inhibitory effects on specific kinase pathways implicated in tumor growth. These findings highlight the molecule's versatility and open new avenues for targeted cancer therapies.

The synthetic accessibility of 1-{2-3-(propan-2-yl)phenylethyl}cyclopropan-1-amine has also been a focus of recent research. A novel, high-yield synthesis route was reported in Organic Letters, featuring a key cyclopropanation step that improves both efficiency and scalability. This advancement is particularly significant for industrial-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Current research efforts are directed toward structure-activity relationship (SAR) studies to identify more potent and selective analogs. The ongoing exploration of 1-{2-3-(propan-2-yl)phenylethyl}cyclopropan-1-amine and its derivatives underscores its potential as a valuable scaffold in drug discovery, with implications across multiple therapeutic areas.